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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937

Technical Guide: lodoethane-d5

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for lodoethane-d5 (Perdeuterated iodoethane).

Core Compound Properties

lodoethane-d5 is the isotopically labeled analog of iodoethane where the five hydrogen atoms
have been replaced by deuterium. This substitution makes it a valuable tool in organic
synthesis and as a standard in mass spectrometry. Its key identifiers are summarized below.

Property Value Citations

Chemical Name lodoethane-d5 [1][2]
Ethane-d5, iodo-; Ethyl-d5

Synonyms - [11[2][3]
iodide

CAS Number 6485-58-1 [LII21031[41[5]

Molecular Formula C2Dsl (or CDsCD2l) [1112]

Molecular Weight 161.00 g/mol [1112116171

Logical Relationship Diagram
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The following diagram illustrates the relationship between the compound's name and its
primary identifiers.

lodoethane-d5
(Ethane-d5, iodo-)

S

Molecular Formula: Molecular Weight:
C2Dsl 161.00 g/mol

CAS Number:

6485-58-1

Click to download full resolution via product page

Core ldentifiers for lodoethane-d5

Experimental Context

Methodologies:

As a simple deuterated alkyl halide, lodoethane-d5 does not possess intrinsic biological
signaling pathways. Its primary application is as a reagent or standard in various experimental
protocols.

¢ Use in Organic Synthesis: lodoethane-d5 is used in organic chemical reactions, such as in
the synthesis of disubstituted a-amino acids through alkylation.[1] It serves as a source for
introducing a deuterated ethyl group into a target molecule.

e Use in Mass Spectrometry: Due to its known mass shift compared to its unlabeled
counterpart, it is used as an internal standard in quantitative mass spectrometry analyses.

Note on Protocols: Detailed experimental protocols are specific to the reaction or analysis
being performed (e.g., a specific alkylation reaction, a particular mass spectrometry method)
rather than being a property of the compound itself. Researchers should consult relevant
literature for methodologies pertaining to their specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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